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Compound of Interest

Compound Name: Ethyl Butyrylacetate-d5

Cat. No.: B15550715 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Ethyl Butyrylacetate-d5, including detailed operational procedures and

disposal plans to foster a culture of safety and precision in your critical work.

Essential Safety and Handling Precautions
Ethyl Butyrylacetate-d5, while a valuable compound in various research applications, requires

careful handling due to its chemical properties. It is classified as a combustible liquid and can

be harmful if swallowed.[1] Adherence to proper personal protective equipment (PPE) protocols

and handling procedures is critical to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE):

The following PPE is recommended when handling Ethyl Butyrylacetate-d5:

Eye Protection: Wear safety glasses with side shields or goggles that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2]

Hand Protection: Chemical-resistant protective gloves should be worn to prevent skin

contact.[1]
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Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat and long-

sleeved clothing, to prevent skin exposure.[1][3] In situations with a higher risk of splashing

or exposure, flame-retardant antistatic protective clothing is advised.[4][5]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is

not typically required.[3] However, if engineering controls are insufficient to maintain airborne

concentrations at acceptable levels, or during large-scale use or emergencies where vapors

or aerosols may be generated, a NIOSH/MSHA or European Standard approved respirator

should be used.[2][3][4]

Operational Plan: From Receipt to Disposal
A systematic approach to managing Ethyl Butyrylacetate-d5 throughout its lifecycle in the

laboratory is crucial for safety and regulatory compliance.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

Keep it away from heat, sparks, open flames, and other sources of ignition.[1][6]

Store separately from incompatible materials such as acids, bases, and oxidizing or reducing

agents.[1][3]

2. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[6]

Avoid contact with eyes, skin, and clothing.[6]

Use non-sparking tools and take precautionary measures against static discharge.[2][4]

Wash hands thoroughly after handling the compound.[1][6]

3. Accidental Release Measures:
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In the event of a spill, immediately remove all sources of ignition.[1][6]

Ventilate the area and wear appropriate PPE.

Absorb the spill with an inert material such as sand, vermiculite, or earth.[1][6]

Collect the absorbed material using a spark-proof tool and place it into a suitable, labeled

container for disposal.[6]

4. First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes.[3]

Inhalation: Move the individual to fresh air.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink plenty of

water. Seek immediate medical attention.[1][3]

5. Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

hazardous waste regulations.[6]

Do not dispose of the chemical down the drain.[4]

Empty containers may retain product residue and should be handled as hazardous waste.[6]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Ethyl

Butyrylacetate. Note that the deuterated form (d5) will have very similar physical and chemical

properties.
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Property Value

Flash Point 78 °C (172.40 °F)[6]

Boiling Point/Range 120 °C (248 °F)[5]

Melting Point/Range -93 °C (-135 °F)[5]

Vapor Pressure 17 hPa at 20 °C[7]

Vapor Density 4 (vs air)[7]

Relative Density 0.87 g/cm³ at 20 °C[7]

Autoignition Temperature 463 °C[7]

NFPA Rating (estimated) Health: 1; Flammability: 2; Instability: 0[6]

Experimental Workflow for Safe Handling
To visually represent the safe handling process, the following workflow diagram outlines the

key steps from preparation to disposal.
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Preparation
- Review SDS

- Don appropriate PPE

Handling
- Use in well-ventilated area

- Avoid ignition sources

Storage
- Tightly closed container

- Cool, dry, ventilated area

If not in use

Accidental Spill
- Evacuate and ventilate

- Absorb with inert material

First Aid
- Follow appropriate procedure

- Seek medical attention

In case of exposure

Disposal
- Follow hazardous waste protocols

- Do not dispose in drain

After use

For subsequent use

Contain and clean up

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl Butyrylacetate-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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